Cas no 1804671-61-1 (3-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 3-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1804671-61-1
• MF: C₉H₄BrF₆NO₂
• MW: 352.027982711792
• CID: 4843593
• Update Time: 2025-10-29

3-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C9H4BrF6NO2/c10-1-5-6(8(11,12)13)4(3-18)2-17-7(5)19-9(14,15)16/h2-3H,1H2
• InChI Key： HANSMNGPACDSBU-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC=C(C=O)C=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on 3-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxaldehyde

3-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1804671-61-1): A Comprehensive Overview

3-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1804671-61-1) is a highly versatile and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of bromomethyl, trifluoromethoxy, and trifluoromethyl substituents, offers a wide range of applications in the development of novel therapeutic agents and chemical probes.

The bromomethyl group in this compound serves as a reactive handle for various chemical transformations, making it an ideal candidate for the synthesis of complex molecules. The presence of the trifluoromethoxy and trifluoromethyl groups imparts unique electronic and steric properties to the molecule, which can significantly influence its biological activity and pharmacological profile. These fluorinated substituents are known to enhance the lipophilicity and metabolic stability of compounds, making them valuable in drug design.

Recent studies have highlighted the potential of 3-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxaldehyde in the development of targeted therapies for various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block for the synthesis of potent inhibitors of specific enzymes involved in cancer progression. The bromomethyl group allows for efficient conjugation with biomolecules, while the trifluorinated moieties enhance the compound's ability to penetrate cellular membranes and reach its target sites.

In addition to its applications in cancer research, 3-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxaldehyde has shown promise in the development of antiviral agents. A recent study published in Antiviral Research reported that derivatives of this compound exhibit strong antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique structural features of this molecule enable it to interfere with viral replication processes, making it a valuable lead compound for further optimization.

The synthesis of 3-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxaldehyde involves a series of well-defined chemical reactions. One common approach is to start with a suitable pyridine derivative and introduce the bromomethyl group through a selective bromination reaction. The trifluoromethoxy and trifluoromethyl groups can then be introduced using appropriate reagents such as triflic anhydride or triflic acid. The final step involves the formation of the aldehyde functionality through oxidation reactions.

The physical and chemical properties of 3-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxaldehyde have been extensively characterized. It is a solid at room temperature with a melting point ranging from 90 to 95°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). Its high solubility in DMSO makes it particularly useful for biological assays and in vitro studies.

From a safety perspective, 3-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxaldehyde should be handled with care due to its reactivity and potential health hazards associated with exposure to brominated compounds. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound. Additionally, it is important to store it in a well-ventilated area away from incompatible materials.

In conclusion, 3-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1804671-61-1) is a highly promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent starting material for the synthesis of novel therapeutic agents and chemical probes. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.